3-(allylthio)-6-(2-thienyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine

• IUPAC Name: 3-prop-2-enylsulfanyl-6-thiophen-2-yl-6,7-dihydro-[1,2,4]triazino[5,6-d][3,1]benzoxazepine
• InChI: InChI=1S/C17H14N4OS2/c1-2-9-24-17-19-16-14(20-21-17)11-6-3-4-7-12(11)18-15(22-16)13-8-5-10-23-13/h2-8,10,15,18H,1,9H2
• InChI Key: VBHHFAPYHDMDRG-UHFFFAOYSA-N
• Canonical SMILES: C=CCSC1=NC2=C(C3=CC=CC=C3NC(O2)C4=CC=CS4)N=N1
• Molecular Formula: C17H14N4OS2
• Molecular Weight: 354.5 g/mol

Description

3-(allylthio)-6-(2-thienyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is a chemical compound that has recently gained attention in the scientific community due to its potential applications in research. This compound is known for its unique structure and properties, which make it an ideal candidate for various research studies.

Mechanism of Action

The mechanism of action of 3-(allylthio)-6-(2-thienyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins that are essential for the growth and survival of bacteria, fungi, viruses, and cancer cells. This compound has been found to target specific molecular pathways, which makes it a promising candidate for the development of targeted therapies.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, depending on the concentration and duration of exposure. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and modulate the immune system. Additionally, this compound has been found to have antioxidant and anti-inflammatory properties, which may have potential applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(allylthio)-6-(2-thienyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine in lab experiments is its high potency and specificity, which allows for targeted and efficient studies. Additionally, this compound is relatively easy to synthesize and purify, making it accessible to researchers. However, one of the limitations of using this compound is its potential toxicity and side effects, which may require careful handling and monitoring in lab experiments.

Future Directions

There are several future directions for research on 3-(allylthio)-6-(2-thienyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine. One potential direction is the development of new drugs and treatments based on this compound, particularly in the areas of cancer, infectious diseases, and inflammation. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields. Finally, research on the toxicity and safety of this compound is needed to ensure its potential use in clinical settings.

Synthesis Methods

The synthesis of 3-(allylthio)-6-(2-thienyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine involves a series of chemical reactions, including the condensation of 2-aminothiophenol and allyl isothiocyanate to form the intermediate product, followed by cyclization and oxidation to produce the final product. This synthesis method has been optimized and improved over time, resulting in a high yield and purity of the compound.

Scientific Research Applications

3-(allylthio)-6-(2-thienyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine has been widely used in scientific research due to its potential applications in various fields. It has been found to have antibacterial, antifungal, and antiviral properties, making it a promising candidate for the development of new drugs and treatments. Additionally, this compound has been studied for its potential use in cancer research, as it has been found to inhibit the growth of cancer cells in vitro.